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Get Quote

Property

Description

CAS Number

Molecular Formula

Molecular Weight

Biological Target

Reported ICso

Primary Research
Application

518058-84-9 [1] [2] [3]

Ci16H13FN202 [1] [2] [3]

284.29 g/mol (or 284.10 g/mol) [1] [2] [3]

Src-protein tyrosine kinase (Src-PTK) [2] [3]

40 UM (in isolated Src-PTK assay) [3]

Prevention of noise-induced hearing loss (NIHL); reduction of cisplatin
ototoxicity [2]

In Vivo Experimental Overview

The following table summarizes key methodologies from referenced animal studies on noise-induced hearing

loss.
Aspect Protocol Details
Subject Chinchillas [1] [3]
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Aspect Protocol Details

Application 30 pL of a 30 uM KX1-004 solution applied directly to the round window membrane
(Local) [3].

Application Subcutaneous injection at 50 mg/kg [2].

(Systemic)

Noise Exposure 4-hour exposure to a 106 dB, 4 kHz octave band of continuous noise [3].

Key Findings Treated ears showed significantly less temporary and permanent threshold shift (up
to 40 dB less TTS, up to 25 dB less PTS) and reduced outer hair cell loss compared
to controls [1] [3].

Mechanism of Action & Experimental Workflow

Based on the search results, KX1-004 is a non-ATP competitive inhibitor of pp60c-src [3]. In the context
of noise-induced hearing loss, its protective effect is linked to the inhibition of Src-PTK activity, which is

involved in cellular stress responses that can lead to hair cell damage.

The diagram below illustrates the logical flow of a typical in vivo experiment investigating KX1-004 for

hearing protection.
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Animal Subjects (Chinchillas)
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Key Insights for Researchers
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For your research and development work, here are the main points to consider:

¢ Protection Evidence: Studies indicate KX1-004 can provide significant protection against both
temporary and permanent noise-induced hearing loss and hair cell loss in animal models [1] [3].

e Synergistic Potential: One study suggested that a combination of KX1-004 with other protective
agents like L-NAC might be more effective than either treatment alone [2].

e Solubility for Experiments: KX1-004 is highly soluble in DMSO (=40 mg/mL) but has very low
solubility in water [2]. This is a critical factor for planning in vitro and in vivo formulations.

Information Gaps and Next Steps

Please note that the information available is primarily from commercial product catalogs summarizing

research. A comprehensive technical guide would require access to the full-text original research papers.

To further your investigation, I suggest:

¢ Retrieving Original Papers: Use the provided CAS Number (518058-84-9) and details like
"Prevention of noise-induced hearing loss with Src-PTK inhibitors" (Harris et al., 2005) to locate the

primary scientific publications [3].
e Consulting Specialized Databases: Search platforms like PubMed using the MeSH term "C580957"
and the chemical name to find related entries and more recent studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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